N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine

• Molecular Formula: C19H22BrCl2NO2
• Molecular Weight: 447.2 g/mol
• IUPAC Name: N-[[3-bromo-4-[(2,4-dichlorophenyl)methoxy]-5-methoxyphenyl]methyl]butan-1-amine
• InChI: InChI=1S/C19H22BrCl2NO2/c1-3-4-7-23-11-13-8-16(20)19(18(9-13)24-2)25-12-14-5-6-15(21)10-17(14)22/h5-6,8-10,23H,3-4,7,11-12H2,1-2H3
• InChI Key: HJUIUDAWJVCNHU-UHFFFAOYSA-N
• SMILES: CCCCNCC1=CC(=C(C(=C1)Br)OCC2=C(C=C(C=C2)Cl)Cl)OC

Description

N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine, also known as BDB, is a chemical compound that has been of interest to the scientific community due to its potential applications in research. BDB belongs to the family of phenethylamines, which are known for their psychoactive effects. However, BDB has been primarily studied for its potential as a research tool.

Mechanism of Action

The exact mechanism of action of N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 2A receptor and a full agonist at the dopamine D2 receptor. This dual action may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperthermia. It has also been shown to increase levels of the neurotransmitters dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine in lab experiments is its specificity for certain receptor systems in the brain. This can make it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, one limitation is that its psychoactive effects may make it difficult to interpret results.

Future Directions

There are several future directions for research on N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine. One area of interest is its potential as a therapeutic agent for psychiatric disorders such as depression and anxiety. Another area of interest is its potential as a tool for studying the neural basis of addiction and other compulsive behaviors. Additionally, further research is needed to fully understand the mechanism of action of N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine and its effects on the brain.

Synthesis Methods

The synthesis of N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine involves several steps, including the reaction of 3-bromo-4-hydroxybenzaldehyde with 2,4-dichlorobenzyl bromide to form an intermediate compound. This intermediate is then reacted with N-butylamine and 5-methoxy-2-nitrobenzyl chloride to yield N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine.

Scientific Research Applications

N-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzyl}-N-butylamine has been primarily studied for its potential as a research tool in the field of neuroscience. It has been shown to have affinity for several receptor systems in the brain, including the serotonin and dopamine receptors. This makes it a potentially useful tool for studying the effects of these neurotransmitters on behavior and cognition.